5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H13ClN4O2/c1-24-14-8-4-12(5-9-14)17-20-18(25-23-17)16-10-15(21-22-16)11-2-6-13(19)7-3-11/h2-10H,1H3,(H,21,22)
• InChI Key: DWBLQJYHJGIAHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=NN3)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H13ClN4O2
• Molecular Weight: 352.8 g/mol

Description

The compound “5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole” is a pyrazole derivative. Pyrazole derivatives are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities. They are one of the most studied groups of compounds among the azole family.

Synthesis Analysis

The synthesis of pyrazole derivatives is regiospecific. A huge variety of synthesis methods and synthetic analogues have been reported over the years. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives has been studied extensively. The crystal structure of the compound “3-(4-chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole” in the orthorhombic space group Pca 21 was presented and formed racemic crystals.

Chemical Reactions Analysis

Pyrazole derivatives have been synthesized and initially evaluated for their in vitro anticancer activity against human colon carcinoma HCT-116 cell line.

Mechanism of Action

Target of Action

The primary targets of this compound are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria, respectively . The compound interacts with these organisms, disrupting their normal functions and leading to their eventual death .

Mode of Action

The compound interacts with its targets by binding to specific receptors or enzymes within the organisms . This interaction disrupts the normal biochemical processes of the organisms, leading to their death .

Biochemical Pathways

The compound affects various biochemical pathways within the target organisms. It disrupts the normal functioning of these pathways, leading to a disruption in the organisms’ growth and reproduction .

Result of Action

The result of the compound’s action is the death of the target organisms, leading to a reduction in the symptoms of the diseases they cause . The compound has shown potent antileishmanial and antimalarial activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its ability to interact with its targets

Future Directions

Pyrazole derivatives have attracted the attention of many researchers due to their interesting pharmacological properties. Future research may focus on developing new synthesis methods, studying their biological activity, and exploring their potential applications in various fields.